Cas no 2227732-28-5 (rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• CAS No: 2227732-28-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6395200
• PubChem ID: 165666143
• Update Time: 2025-05-23

rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• 2227732-28-5
• rac-(1R,2S)-2-[4-(pyrrolidin-1-yl)phenyl]cyclopropan-1-amine
• EN300-1788380
• Cyclopropanamine, 2-[4-(1-pyrrolidinyl)phenyl]-, (1R,2S)-

• Inchi： 1S/C13H18N2/c14-13-9-12(13)10-3-5-11(6-4-10)15-7-1-2-8-15/h3-6,12-13H,1-2,7-9,14H2/t12-,13+/m0/s1
• InChI Key： IAXBCGCQCRSFSX-QWHCGFSZSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1=CC=C(N2CCCC2)C=C1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 351.9±42.0 °C(Predicted)
• pka: 8.56±0.10(Predicted)

Additional information on rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine

Research Brief on rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227732-28-5): Recent Advances and Applications

The compound rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227732-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) targets. The cyclopropane ring and pyrrolidine moiety in its structure contribute to its ability to interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. This has led to investigations into its utility in treating neurological and psychiatric disorders, such as depression and anxiety.

One of the most notable advancements in the study of rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine is its enantioselective synthesis, which has been optimized to improve yield and purity. Researchers have employed asymmetric catalysis and chiral resolution techniques to isolate the active enantiomers, thereby enhancing the compound's pharmacological profile. These synthetic improvements are critical for scaling up production and ensuring consistency in preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. Preliminary data suggest that rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine may exhibit neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its interaction with sigma-2 receptors has sparked interest in its potential as an anticancer agent, particularly in targeting drug-resistant tumors.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetics and toxicology. Recent pharmacokinetic studies have revealed its moderate bioavailability and extensive metabolism, necessitating further optimization to improve its drug-like properties. Toxicological assessments are ongoing to evaluate its safety profile and identify any potential off-target effects.

In conclusion, rac-(1R,2S)-2-4-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227732-28-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique structural features and broad pharmacological potential make it a valuable subject for continued investigation. Future research should focus on refining its synthesis, expanding its therapeutic applications, and addressing the remaining pharmacokinetic and safety challenges to facilitate its transition into clinical development.